Cas no 2679919-46-9 ((4aR,7aS)-octahydro-1H-pyrrolo3,4-bpyrazine)

• Product Name: (4aR,7aS)-octahydro-1H-pyrrolo3,4-bpyrazine
• CAS No: 2679919-46-9
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 5644405
• PubChem ID: 165907018
• Update Time: 2025-06-08

(4aR,7aS)-octahydro-1H-pyrrolo3,4-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 2679919-46-9
• (4aR,7aS)-octahydro-1H-pyrrolo[3,4-b]pyrazine
• EN300-28270502
• (4aR,7aS)-octahydro-1H-pyrrolo3,4-bpyrazine

• Inchi： 1S/C6H13N3/c1-2-9-6-4-7-3-5(6)8-1/h5-9H,1-4H2/t5-,6+
• InChI Key： WMJDKOJZNARLBW-OLQVQODUSA-N
• SMILES： N1CCN[C@@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 127.110947427g/mol
• Monoisotopic Mass: 127.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 36.1Ų

Additional information on (4aR,7aS)-octahydro-1H-pyrrolo3,4-bpyrazine

Introduction to (4aR,7aS)-Octahydro-1H-Pyrrolo[3,4-bpyrazine] (CAS No. 2679919-46-9)

(4aR,7aS)-Octahydro-1H-pyrrolo[3,4-bpyrazine], identified by the Chemical Abstracts Service Number (CAS No.) 2679919-46-9, is a significant compound in the field of pharmaceutical chemistry. This bicyclic structure combines a pyrrole ring with a pyrazine moiety, forming a unique scaffold that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The stereochemistry at the positions 4a and 7a, designated as (4aR,7aS), plays a crucial role in determining the compound's biological activity and interactions with biological targets.

The< strong>name CAS no2679919-46-9 provides a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and patents. This compound belongs to a class of heterocyclic molecules that are widely studied for their pharmacological properties. The pyrrolopyrazine core is particularly interesting due to its ability to mimic natural product scaffolds, which are often the basis for successful therapeutic agents.

In recent years, there has been growing interest in the development of novel scaffolds that can enhance drug-like properties such as solubility, metabolic stability, and binding affinity. The< strong>(4aR,7aS)-octahydro-1H-pyrrolo[3,4-bpyrazine] structure offers a promising platform for such investigations. Its rigid bicyclic framework provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The< strong>pyrrolopyrazine scaffold has shown promise in binding to kinase active sites due to its ability to form multiple hydrogen bonds and hydrophobic interactions with the target protein. This makes it an attractive candidate for structure-based drug design.

Recent studies have demonstrated that derivatives of< strong>(4aR,7aS)-octahydro-1H-pyrrolo[3,4-bpyrazine] can exhibit potent inhibitory effects on specific kinases. For instance, modifications at the 4a and 7a positions have been shown to enhance binding affinity and selectivity. These findings highlight the importance of stereochemistry in determining biological activity and underscore the value of< strong>CAS no2679919-46-9 as a reference point for further research.

Another area where this compound shows promise is in the development of central nervous system (CNS) drugs. The< strong>octahydro moiety contributes to lipophilicity, which is often essential for crossing the blood-brain barrier. This property makes< strong>(4aR,7aS)-octahydro-1H-pyrrolo[3,4-bpyrazine] a suitable candidate for treating neurological disorders such as depression and anxiety. Additionally, the presence of both pyrrole and pyrazine rings can influence electronic properties and binding interactions with neurotransmitter receptors.

In terms of synthetic chemistry, the preparation of< strong>(4aR,7aS)-octahydro-1H-pyrrolo[3,4-bpyrazine] involves multi-step reactions that require careful control of reaction conditions to achieve high enantiomeric purity. The stereochemistry at the 4a and 7a positions must be preserved throughout the synthesis to ensure that the final product retains its desired biological properties. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure samples on a larger scale, facilitating further pharmacological studies.

Computational methods have also played a significant role in understanding the structure-activity relationships (SAR) of< strong>(4aR,7aS)-octahydro-1H-pyrrolo[3,4-bpyrazine]. Molecular modeling techniques allow researchers to predict how different substituents will affect binding affinity and metabolic stability. These predictions can guide experimental efforts and help optimize lead compounds for clinical development.

The< strong>CAS no2679919-46-9 remains an essential identifier for this compound in databases and scientific literature. Its use ensures that researchers around the world can accurately reference this molecule in their work. As more studies are conducted on derivatives of< strong>(4aR,7aS)-octahydro-1H-pyrrolo[3,4-bpyrazine], it is likely that new applications will be discovered.

In conclusion,< strong>(4aR,7aS)-octahydro-1H-pyrrolo[3,4-bpyrazine] represents a promising scaffold with potential applications in various therapeutic areas. Its unique structure and stereochemistry make it an attractive candidate for further development by pharmaceutical companies and academic researchers alike.< strong>CAS no2679919-46-9 serves as a reliable identifier for this compound as it continues to be studied and refined for new drug candidates.